Cas no 4596-98-9 (1,3-bis(2,4-dinitrophenyl)-1,3-diethylurea)

• Product Name: 1,3-bis(2,4-dinitrophenyl)-1,3-diethylurea
• CAS No: 4596-98-9
• MF: C₁₇H₁₆N₆O₉
• MW: 448.34374332428
• CID: 930108
• PubChem ID: 78347
• Update Time: 2025-04-19

1,3-bis(2,4-dinitrophenyl)-1,3-diethylurea Chemical and Physical Properties

Names and Identifiers

• 1,3-bis(2,4-dinitrophenyl)-1,3-diethylurea
• GZRUZYZDXWDVPQ-UHFFFAOYSA-N
• DTXSID90196668
• EINECS 224-996-3
• NS00031573
• 1,3-bis-(2,4-Dinitrophenyl)-1,3-diethylurea
• 4596-98-9

• Inchi： 1S/C17H16N6O9/c1-3-18(13-7-5-11(20(25)26)9-15(13)22(29)30)17(24)19(4-2)14-8-6-12(21(27)28)10-16(14)23(31)32/h5-10H,3-4H2,1-2H3
• InChI Key： GZRUZYZDXWDVPQ-UHFFFAOYSA-N
• SMILES： O=C(N(CC)C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])N(CC)C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 448.09798
• Monoisotopic Mass: 448.09787611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 207Ų

Experimental Properties

• PSA: 196.11